3-Pentenenitrile
3-Pentenenitrile
The infrared spectra of solid, gaseous and liquid and solid trans 3-pentenenitrile were studied.
3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals.
3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals.
Brand Name:
Vulcanchem
CAS No.:
16529-66-1
VCID:
VC21050383
InChI:
InChI=1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+
SMILES:
CC=CCC#N
Molecular Formula:
C5H7N
Molecular Weight:
81.12 g/mol
3-Pentenenitrile
CAS No.: 16529-66-1
Cat. No.: VC21050383
Molecular Formula: C5H7N
Molecular Weight: 81.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The infrared spectra of solid, gaseous and liquid and solid trans 3-pentenenitrile were studied. 3-pentenenitrile, [liquid] appears as a clear colorless to amber liquid. Less dense than water. Flash point 104°F. Boiling point 296°F. Generally stable and not liable to polymerization. May be toxic by skin absorption, inhalation or ingestion. Prolonged exposure may result in delayed cyanide poisoning. Avoid direct contact with vapors, mists or liquid. May produce cyanide gas and carbon monoxide during combustion. Used in the manufacture of various organic chemicals. |
|---|---|
| CAS No. | 16529-66-1 |
| Molecular Formula | C5H7N |
| Molecular Weight | 81.12 g/mol |
| IUPAC Name | (E)-pent-3-enenitrile |
| Standard InChI | InChI=1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+ |
| Standard InChI Key | UVKXJAUUKPDDNW-NSCUHMNNSA-N |
| Isomeric SMILES | C/C=C/CC#N |
| SMILES | CC=CCC#N |
| Canonical SMILES | CC=CCC#N |
| Boiling Point | 291 to 297 °F at 760 mm Hg (NTP, 1992) |
| Flash Point | 101 °F (NTP, 1992) |
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